molecular formula C17H17NO3 B8462228 [2-Amino-5-(2-methyl-1,3-dioxolan-2-yl)phenyl](phenyl)methanone CAS No. 37104-00-0

[2-Amino-5-(2-methyl-1,3-dioxolan-2-yl)phenyl](phenyl)methanone

Cat. No. B8462228
CAS RN: 37104-00-0
M. Wt: 283.32 g/mol
InChI Key: IDVPXBIYMFWUEF-UHFFFAOYSA-N
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Description

[2-Amino-5-(2-methyl-1,3-dioxolan-2-yl)phenyl](phenyl)methanone is a useful research compound. Its molecular formula is C17H17NO3 and its molecular weight is 283.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality [2-Amino-5-(2-methyl-1,3-dioxolan-2-yl)phenyl](phenyl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about [2-Amino-5-(2-methyl-1,3-dioxolan-2-yl)phenyl](phenyl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

37104-00-0

Molecular Formula

C17H17NO3

Molecular Weight

283.32 g/mol

IUPAC Name

[2-amino-5-(2-methyl-1,3-dioxolan-2-yl)phenyl]-phenylmethanone

InChI

InChI=1S/C17H17NO3/c1-17(20-9-10-21-17)13-7-8-15(18)14(11-13)16(19)12-5-3-2-4-6-12/h2-8,11H,9-10,18H2,1H3

InChI Key

IDVPXBIYMFWUEF-UHFFFAOYSA-N

Canonical SMILES

CC1(OCCO1)C2=CC(=C(C=C2)N)C(=O)C3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

5-(2-Methyl-1,3-dioxolan-2yl)-3-phenyl-2,1-benzisoxazole (1.50 g, 5.3 mmol), triethyl amine (0.3 ml) and 5% palladium on carbon (0.15 g) were combined in dry tetrahydrofuran (13 ml). The apparatus wa flushed with nitrogen and then hydrogen. A static hydrogen atmosphere was maintained (1 atm.) and the progress of the reaction followed by gas chromatography. The starting material and product have retention times of 11.15 and 11.33 min. respectively. When conversion was complete, the mixture was filtered through a pad of Celite to yield a clear yellow solution. Evaporation of the solution yielded a yellow solid (1.35 g) of mp. 108°-111° C.
Quantity
1.5 g
Type
reactant
Reaction Step One
Quantity
0.3 mL
Type
reactant
Reaction Step Two
Quantity
0.15 g
Type
catalyst
Reaction Step Three
Quantity
13 mL
Type
solvent
Reaction Step Four

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